Cas no 18979-96-9 (Phenol,4-chloro-2-heptyl-)

• Product Name: Phenol,4-chloro-2-heptyl-
• CAS No: 18979-96-9
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 184988
• PubChem ID: 29356
• Update Time: 2025-04-19

Phenol,4-chloro-2-heptyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-heptyl-
• 4-chloro-2-heptylphenol
• 2-chloro-4-heptylphenol
• 2-Heptyl-4-chlorophenol
• EINECS 242-716-8
• SCHEMBL574396
• DTXSID20940499
• 18979-96-9

• Inchi： 1S/C13H19ClO/c1-2-3-4-5-6-7-11-8-9-13(15)12(14)10-11/h8-10,15H,2-7H2,1H3
• InChI Key： WKGVLAKHOLNXOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCCCCC)O

Computed Properties

• Exact Mass: 226.11257
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols